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Compound of Interest

Compound Name: Enerisant

Cat. No.: B607326

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Enerisant (also known as TS-091), a potent and selective histamine H3 receptor
antagonist/inverse agonist. Adherence to these procedures is vital for ensuring the safety of
laboratory personnel and the integrity of research activities.

Hazard Identification and Personal Protective
Equipment (PPE)

Enerisant is a bioactive compound that requires careful handling to prevent accidental
exposure. While a comprehensive Safety Data Sheet (SDS) should always be consulted, the
following table summarizes the minimum required PPE for handling Enerisant in a laboratory
setting. As a potent pharmaceutical compound, it is crucial to use engineering controls as the
primary means of protection, with PPE serving as a critical secondary barrier.[1][2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b607326?utm_src=pdf-interest
https://www.benchchem.com/product/b607326?utm_src=pdf-body
https://www.benchchem.com/product/b607326?utm_src=pdf-body
https://www.benchchem.com/product/b607326?utm_src=pdf-body
https://www.teknoscienze.com/tks_article/potent-compound-safety-in-the-laboratory/
https://www.pharmtech.com/view/high-potency-apis-containment-and-handling-issues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e o Rationale and Best
PPE Category Specification -
ractices

) Protects against accidental
ANSI Z87.1-compliant safety ]
) o ) splashes of solutions or
Eye/Face Protection glasses with side shields or _ ,
) airborne particles of the
chemical splash goggles.
compound.

Prevents skin contact. Gloves
should be inspected for
integrity before each use and
) o removed promptly and properly
) Disposable nitrile gloves ) )
Hand Protection o ] ) after handling the material.
(minimum thickness of 4 mil). )

Double-gloving may be
appropriate when handling
higher concentrations or for

extended procedures.

Protects skin and personal
clothing from contamination. A
] chemically resistant apron
Body Protection A clean, buttoned lab coat. )
should be considered for
procedures with a higher risk

of splashing.

Required when handling
Enerisant powder outside of a
) ) A NIOSH-approved N95 certified chemical fume hood
Respiratory Protection ) ) ]
respirator or higher. or other ventilated enclosure to
prevent inhalation of airborne

particles.

Operational Plans: Safe Handling and Storage

Safe handling practices are paramount when working with potent research compounds like
Enerisant.

General Handling:
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» Engineering Controls: All manipulations of solid Enerisant, such as weighing and preparing
stock solutions, should be performed in a certified chemical fume hood, a ventilated balance
enclosure, or a glove box to minimize inhalation exposure.[3]

» Avoid Contamination: Use designated spatulas and weighing papers. After handling,
decontaminate all surfaces and equipment.

o Personal Hygiene: Avoid eating, drinking, or smoking in laboratory areas. Wash hands
thoroughly after handling the compound, before leaving the lab, and before breaks.

Storage:
o Container: Keep the container tightly sealed.

» Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials.
For long-term storage of solid Enerisant, refer to the supplier's recommendations, which
may include refrigeration or freezing.

Experimental Protocol: Preparation of a Stock
Solution

This protocol provides a step-by-step method for the safe preparation of a stock solution of
Enerisant.

e Preparation and Pre-computation:

o

Calculate the required mass of Enerisant and the volume of solvent needed to achieve
the desired concentration.

o Prepare the workspace within a chemical fume hood by laying down absorbent bench
paper.

o Assemble all necessary materials: Enerisant solid, solvent (e.g., DMSO), calibrated
pipettes, vortex mixer, and a labeled, sealable container for the final solution.

o Don all required PPE as specified in the table above, including a respirator since you will
be handling the solid form.
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e Weighing the Compound:
o Inside the fume hood, place a weigh boat on the analytical balance and tare it.

o Carefully transfer the calculated amount of Enerisant powder to the weigh boat using a
clean spatula. Avoid creating dust.

o Record the exact mass of the compound.
 Solubilization:
o Carefully add the weighed Enerisant to the labeled container.

o Using a calibrated pipette, add the calculated volume of the appropriate solvent to the
container.

o Seal the container and vortex until the solid is completely dissolved. Visually inspect the
solution to ensure there are no undissolved particulates.

e Final Steps and Cleanup:

Store the stock solution under the recommended conditions.

[¢]

[¢]

Dispose of all contaminated disposable materials (weigh boat, pipette tips, gloves) in the
designated hazardous chemical waste container.

[¢]

Wipe down the balance and the work area within the fume hood with an appropriate
cleaning agent.

o

Properly doff PPE and wash hands thoroughly.

Disposal Plan

Proper disposal of pharmaceutical waste is crucial to protect human health and the
environment.[4]

e Unused Solid Enerisant and Contaminated Materials: All solid waste, including empty
original containers, contaminated gloves, weigh boats, and paper towels, should be collected
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in a clearly labeled hazardous waste container.

e Aqueous and Solvent Waste: Liquid waste containing Enerisant should be segregated into
appropriate hazardous waste streams (e.g., halogenated or non-halogenated solvents,
aqueous waste).[5] Do not dispose of solutions containing Enerisant down the drain.

o Waste Pickup: Follow your institution's procedures for the collection and disposal of chemical
waste by the environmental health and safety (EHS) department or a licensed contractor.

Visual Guides for Safe Operations

The following diagrams illustrate key workflows and decision-making processes for handling

Enerisant safely.
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Operational Workflow for Handling Enerisant

Preparation Phase

Don Appropriate PPE
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:

Prepare Workspace in
Ventilated Enclosure

Handling Phase

Weigh Solid Enerisant

Prepare Solution

Perform Experiment

Post-Handling Phase

Decontaminate Surfaces
and Equipment

Segregate and Dispose
of Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Enerisant in a laboratory setting.
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Disposal Decision Tree for Enerisant Waste

Waste Generated

Is the waste solid or
liquid-contaminated solid?

No Yes
Collect in Labeled
Is the waste a liquid solution? Solid Hazardous
Waste Container

Yes

Segregate into Aqueous or
Is it an empty container? Solvent Hazardous
Waste Container

Triple rinse with a suitable solvent.
Collect rinsate as hazardous waste.

Dispose of rinsed container
per institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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